2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(4-methoxybenzyl)acetamide

• Molecular Formula: C22H21BrN4O2
• Molecular Weight: 453.3 g/mol
• IUPAC Name: 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C22H21BrN4O2/c1-13-19(11-21(28)24-12-15-4-7-17(29-3)8-5-15)14(2)27-22(25-13)18-9-6-16(23)10-20(18)26-27/h4-10H,11-12H2,1-3H3,(H,24,28)
• InChI Key: VGPWPRMHZGOJPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=C3C=CC(=CC3=NN12)Br)C)CC(=O)NCC4=CC=C(C=C4)OC

Description

2-(8-Bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(4-methoxybenzyl)acetamide is a heterocyclic acetamide derivative featuring a pyrimidoindazole core substituted with bromine and methyl groups, coupled to a 4-methoxybenzyl acetamide moiety. The bromine atom at the 8-position likely enhances electronic effects and steric bulk, while the 4-methoxybenzyl group contributes to lipophilicity and may influence pharmacokinetic properties. This compound’s structural complexity suggests synthetic challenges, particularly in regioselective bromination and coupling reactions.

Chemical Reactions Analysis

Types of Reactions: While detailed information on specific reactions is limited, we can infer that this compound likely undergoes various transformations, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions: Without precise data, we can only speculate on the reagents and conditions. typical reagents for similar compounds include:

Oxidation: Oxidizing agents like potassium permanganate (KMnO) or hydrogen peroxide (HO).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH) or sodium borohydride (NaBH).

Substitution: Various nucleophiles (e.g., amines, alkoxides) in solvent systems (e.g., DMF, DMSO).

Major Products: The major products formed during these reactions would depend on the specific conditions and substituents. Further research is needed to provide precise details.

Scientific Research Applications

This compound’s applications span several scientific fields:

Chemistry: Potential use as a building block for novel organic molecules.

Biology: Investigation of its interactions with biological targets.

Medicine: Evaluation of its pharmacological properties.

Industry: Possible applications in materials science or drug development.

Mechanism of Action

Unfortunately, the exact mechanism by which this compound exerts its effects remains undisclosed. Further studies are necessary to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

Structural Analogues

Compound Name	Core Structure	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Yield (%)	Melting Point (°C)
Target: 2-(8-Bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-(4-methoxybenzyl)acetamide	Pyrimido[1,2-b]indazole	8-Bromo, 2,4-dimethyl, 4-methoxybenzyl	Not provided	~450 (estimated)	—	—
5k: N-(6-(4-(4-Methoxybenzyl)piperazin-1-yl)pyridin-3-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide	Imidazo[2,1-b]thiazole	4-Methoxybenzyl, phenyl	C30H30N6O2S	538.22	78	92–94
IV-20: N-(1-(tert-butyl)-3-(4-chlorophenyl)-5-methylene-2-oxopyrrolidin-3-yl)-N-(4-methoxybenzyl)acetamide	Pyrrolidinone	4-Chlorophenyl, 4-methoxybenzyl	C24H27ClN2O3	426.17	55	Not reported (oil)
2-(4-Bromophenyl)-N-(pyrazin-2-yl)acetamide	Phenylacetamide	4-Bromophenyl, pyrazine	C12H10BrN3O	292.13	—	160–162

Key Observations :

• Core Heterocycles: The target’s pyrimidoindazole core is distinct from imidazothiazole (5k), pyrrolidinone (IV-20), and simple phenylacetamide (). Pyrimidoindazole’s fused system may enhance rigidity and binding affinity compared to monocyclic analogs.
• Substituent Effects : The 8-bromo and 2,4-dimethyl groups on the target compound likely increase steric hindrance and lipophilicity relative to 5k’s phenyl group or IV-20’s chlorophenyl. Bromine’s electronegativity may also influence electronic interactions in biological targets.
• 4-Methoxybenzyl Group : Shared with 5k and IV-20, this group improves solubility via methoxy’s hydrogen-bonding capacity while contributing to moderate molecular weight (~450 for the target vs. 538 for 5k).

Physicochemical Properties

• Melting Points : The target’s rigid pyrimidoindazole core may result in a higher melting point (>160°C, akin to ’s 160–162°C) compared to 5k’s 92–94°C. IV-20’s oily nature suggests lower crystallinity.
• Lipophilicity : The bromine atom and methyl groups increase logP relative to 5k (phenyl) and IV-20 (chlorophenyl). This could enhance membrane permeability but reduce aqueous solubility.
• Hydrogen Bonding : The acetamide’s NH and carbonyl groups (common across all compounds) enable hydrogen bonding, critical for target engagement. The 4-methoxybenzyl group adds a weak hydrogen-bond acceptor (methoxy oxygen).